Methyl 3-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C25H26N2O6S2/c1-16-14-27(15-17(2)33-16)35(30,31)20-11-9-19(10-12-20)24(28)26-21-13-22(18-7-5-4-6-8-18)34-23(21)25(29)32-3/h4-13,16-17H,14-15H2,1-3H3,(H,26,28)
• InChI Key: FKXAGJKHPAUZDB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(SC(=C3)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C25H26N2O6S2
• Molecular Weight: 514.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C25H26N2O6S2. Unfortunately, the specific structural details or a graphical representation of the molecule were not found in the search results.

Scientific Research Applications

Transition Metal-Catalyzed Cross-Coupling Reactions

• . SM coupling is a powerful method for forming carbon–carbon bonds, and its success lies in mild reaction conditions and functional group tolerance. Methyl 3-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-5-phenylthiophene-2-carboxylate contributes to this process by participating in transmetalation with palladium, leading to the formation of new C–C bonds.

Future Directions

The future directions for the use and study of this compound would depend on the specific research or industrial context. Given the presence of the morpholine motif, which is common in many biologically relevant compounds, potential areas of interest could include medicinal chemistry and drug development.